![molecular formula C9H16O3 B6187296 3-[(1s,4s)-4-hydroxycyclohexyl]propanoic acid, cis CAS No. 828911-98-4](/img/no-structure.png)
3-[(1s,4s)-4-hydroxycyclohexyl]propanoic acid, cis
Overview
Description
The compound “3-[(1s,4s)-4-hydroxycyclohexyl]propanoic acid, cis” is also known as Cyclohexanepropanoic acid, 4-hydroxy-, cis . It has a molecular formula of C9H16O3 and a molecular weight of 172.22 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclohexane ring with a hydroxyl group at the 4th position and a propanoic acid group attached to the 1st position . The ‘cis’ indicates that the hydroxyl group and the propanoic acid group are on the same side of the cyclohexane ring.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(1s,4s)-4-hydroxycyclohexyl]propanoic acid, cis involves the conversion of a cyclohexene derivative to the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclohexene", "Bromine", "Sodium hydroxide", "Sodium borohydride", "Acetic acid", "Hydrochloric acid", "Sodium bicarbonate", "Sodium chloride", "Methanol", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Bromination of cyclohexene to form 1-bromo-1-cyclohexene", "Addition of sodium hydroxide to 1-bromo-1-cyclohexene to form 1-hydroxycyclohexene", "Reduction of 1-hydroxycyclohexene with sodium borohydride to form cis-1,4-cyclohexanediol", "Conversion of cis-1,4-cyclohexanediol to cis-4-hydroxycyclohexanol through acetic acid catalyzed dehydration", "Conversion of cis-4-hydroxycyclohexanol to 3-[(1s,4s)-4-hydroxycyclohexyl]propanoic acid, cis through reaction with hydrochloric acid, sodium bicarbonate, and sodium chloride in methanol and ethanol solvents" ] } | |
CAS RN |
828911-98-4 |
Molecular Formula |
C9H16O3 |
Molecular Weight |
172.2 |
Purity |
95 |
Origin of Product |
United States |
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